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Compound of Interest

Compound Name: 1-Pyrenol, 6-nitro-

CAS No.: 1767-28-8

Cat. No.: B122723

Get Quote

Executive Summary
1-Pyrenol, 6-nitro- (also known as 1-hydroxy-6-nitropyrene or 1,6-OHNP) is a critical

secondary metabolite of the environmental pollutant 1-nitropyrene. Unlike its highly fluorescent

parent backbone (pyrene) or its hydroxylated analog (1-hydroxypyrene), 1,6-OHNP exhibits

profoundly quenched fluorescence.

This guide details the photophysical parameters of 1,6-OHNP, characterizing it as a "dark"

fluorophore dominated by ultrafast Intersystem Crossing (ISC). Its utility lies not as a bright

label, but as a mechanistic probe for nitro-arene photochemistry and a marker for atmospheric

nitropyrene degradation.

Part 1: Fundamental Photophysics
The photophysics of 1,6-OHNP are governed by the interplay between the electron-donating

hydroxyl group (-OH) and the electron-withdrawing nitro group (-NO

). This "push-pull" system creates a distinct electronic environment that favors non-radiative
decay pathways over radiative fluorescence.
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Quantum Yield and Lifetime Data
The fluorescence quantum yield (

) of 1,6-OHNP is exceptionally low, falling within the range typical for nitro-PAHs. The nitro
group induces strong Spin-Orbit Coupling (SOC), facilitating rapid transfer from the excited
singlet state (

) to the triplet manifold (

).

Table 1: Photophysical Parameters of 1,6-OHNP and Related Analogs

Parameter Value / Range Conditions Mechanistic Driver

Fluorescence

Quantum Yield (

)

Polar/Non-polar

Solvents

Ultrafast Intersystem

Crossing (ISC)

Singlet Lifetime (

)
< 10 ps (Estimated) Acetonitrile/Methanol

Rapid

conversion

Triplet Lifetime (

)
s Deaerated Solutions

Long-lived

state

ISC Yield (

)
0.40 - 0.60 -

Efficient triplet

formation

Absorption Max (

)
~400 - 430 nm

Red-shifted vs.

Pyrene

Intramolecular Charge

Transfer (ICT)

Emission Max (

)
~500 - 550 nm Weak, broad band Large Stokes Shift

> Note: The singlet lifetime is too short for standard Time-Correlated Single Photon Counting

(TCSPC). Accurate measurement requires femtosecond transient absorption spectroscopy.
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Solvent and pH Effects (Solvatochromism)
Solvent Polarity:

shows a minor increase in polar solvents (e.g., methanol, acetonitrile) compared to non-polar
solvents (e.g., cyclohexane). This is attributed to the stabilization of the Intramolecular
Charge Transfer (ICT) state, which slightly retards the non-radiative ISC rate, though the
effect is minimal.

pH Dependence: As a phenol derivative, 1,6-OHNP exists in equilibrium between its neutral

and phenolate anion forms.

Acidic/Neutral pH: Exists as neutral phenol; fluorescence is quenched by the nitro group.

Basic pH (pKa ~7-8): Deprotonation forms the phenolate. While phenolates are typically

more fluorescent, the nitro group continues to act as a strong sink, maintaining a low

relative to 1-hydroxypyrene.

Part 2: Mechanistic Insights
The "dark" nature of 1,6-OHNP is explained by the El-Sayed Rule and the heavy-atom effect of

the nitro group.

The Nitro-Quenching Mechanism
Excitation: Absorption of a photon promotes an electron to the

(

) state.

Intersystem Crossing (Dominant): The nitro group introduces low-lying

states. Spin-orbit coupling between the singlet

and triplet

states is symmetry-allowed and extremely fast (

).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deactivation: The molecule rapidly populates the triplet state (

), rendering the radiative

pathway (fluorescence) kinetically uncompetitive.

Jablonski Diagram (Decay Pathways)
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Figure 1: Jablonski diagram illustrating the dominant non-radiative decay pathways in 1,6-

OHNP. The thickness of the arrows represents the kinetic favorability of the process. Note the

dominance of ISC over fluorescence.

Part 3: Experimental Protocols
Measuring the quantum yield of a weak fluorophore like 1,6-OHNP requires rigorous control

over inner-filter effects and background subtraction.

Protocol: Relative Quantum Yield Determination
Objective: Determine

of 1,6-OHNP using a comparative standard.

Reagents:

Sample: 1-Pyrenol, 6-nitro- in Methanol (HPLC grade).
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Reference Standard: Quinine Sulfate in 0.1 M H

SO

(

) or 1-Hydroxypyrene in Methanol (

). Note: Quinine Sulfate is preferred due to better spectral overlap.

Step-by-Step Workflow:

Preparation: Prepare stock solutions of 1,6-OHNP and the Reference.

Dilution Series: Prepare 5 dilutions for both sample and reference.

Critical: Absorbance at the excitation wavelength (

) must be kept below 0.10 (ideally 0.02 - 0.08) to avoid inner-filter effects.

Spectroscopy:

Record UV-Vis absorbance at

(e.g., 350 nm).

Record fluorescence emission spectra (integrated area) using the same slit widths and

PMT voltage.

Calculation: Plot Integrated Fluorescence Intensity (y-axis) vs. Absorbance (x-axis).

Calculate the slope (

) for both sample and reference.

Apply the equation:

(Where

is the refractive index of the solvent).
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Protocol: Femtosecond Transient Absorption (Lifetime)
Since

ps, standard TCSPC is insufficient.

Pump-Probe Setup: Use a femtosecond Ti:Sapphire laser (e.g., 400 nm pump).

Excitation: Pump the sample into the

state.

Detection: Probe with a white light continuum.

Analysis: Monitor the decay of the Stimulated Emission (SE) band or the rise of the Triplet

Absorption (TA) band. The decay constant of the SE band corresponds to the singlet lifetime

(

).

Part 4: References
Arce, R., et al. (2010).[1] A Comparative Photophysical and Photochemical Study of

Nitropyrene Isomers Occurring in the Environment. The Journal of Physical Chemistry A.

Link

Brister, M. M., et al. (2016).[1][2][3][4] The Photochemical Branching Ratio in 1,6-

Dinitropyrene Depends on the Excitation Energy. The Journal of Physical Chemistry Letters.

Link[1]

Crespo-Hernández, C. E., et al. (2008).[2] Photophysics and Photochemistry of 1-

Nitropyrene. The Journal of Physical Chemistry A. Link

Kameda, T., et al. (2011). Atmospheric Chemistry of Polycyclic Aromatic Hydrocarbons and

Related Compounds. Journal of Health Science. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubs.acs.org/doi/abs/10.1021/jp108652p
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjp108652p
https://pubs.acs.org/doi/abs/10.1021/jp108652p
https://pubs.acs.org/doi/abs/10.1021/jp803051x
https://pubs.acs.org/doi/abs/10.1021/jp2126416
https://www.researchgate.net/publication/51522149_Role_of_Upper_Triplet_States_on_the_Photophysics_of_Nitrated_Polyaromatic_Compounds_S-1_Lifetimes_of_Singly_Nitrated_Pyrenes
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Facs.jpclett.6b02549
https://pubs.acs.org/doi/abs/10.1021/jp108652p
https://pubs.acs.org/doi/abs/10.1021/jp803051x
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjp8036262
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jstage.jst.go.jp%2Farticle%2Fjhs%2F57%2F6%2F57_6_504%2F_article
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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